Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring†‡

Organic & Biomolecular Chemistry Pub Date: 2015-08-20 DOI: 10.1039/C5OB01500F

Abstract

Synthesis of (2-alkoxyphenyl)(9H-pyrido[3,4-b]indol-1-yl)methanone via Pd(OAc)2-catalyzed regioselective alkoxylation of aryl (β-carbolin-1-yl) methanones employing β-carboline directed ortho-C(sp2)–H activation of an aryl ring under oxidative conditions is described.

Graphical abstract: Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring
Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring†‡
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